Cas no 117024-64-3 (2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI))

2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI) structure
117024-64-3 structure
Product name:2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI)
CAS No:117024-64-3
MF:C9H7N3
MW:157.17198
CID:132675
PubChem ID:136231688

2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine(9CI)
    • 6H-cyclopenta[1,2]pyrazolo[3,5-a]pyrazine
    • 2H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine (9CI)
    • 117024-64-3
    • 6H-Cyclopenta[3,4]pyrazolo[1,5-a]pyrazine
    • 2h-cyclopenta[3,4]pyrazolo[1,5-a]pyrazine
    • DTXSID50721298
    • Inchi: InChI=1S/C9H7N3/c1-2-7-8(3-1)11-12-5-4-10-6-9(7)12/h1-6,10H
    • InChI Key: WKNAONZPHIDCPJ-UHFFFAOYSA-N
    • SMILES: C1NC=CN2N=C3C=CC=C3C=12

Computed Properties

  • Exact Mass: 157.06411
  • Monoisotopic Mass: 157.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6Ų
  • XLogP3: 0.9

Experimental Properties

  • PSA: 27.63

Recommend Articles

Recommended suppliers
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Taian Jiayue Biochemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taian Jiayue Biochemical Co., Ltd
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
atkchemica